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Compound of Interest

Compound Name: N-Benzyl-2-chloroacetamide

Cat. No.: B079565 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount to ensuring a secure laboratory environment and preventing

environmental contamination. N-Benzyl-2-chloroacetamide, a halogenated organic

compound, requires specific procedures for its proper disposal. This guide provides essential,

step-by-step instructions for the safe handling and disposal of this substance, in line with

established safety protocols.

I. Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle N-Benzyl-2-chloroacetamide
with appropriate care in a well-ventilated area.[1] Always wear the necessary Personal

Protective Equipment (PPE) to avoid personal contact, including inhalation and skin contact.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles are essential to protect against

splashes and dust.[2][3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat or long-sleeved clothing,

and an apron should be worn.[2][4]

Respiratory Protection: In cases of dust generation, an effective dust mask or respirator is

necessary.[1][2]
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II. Chemical and Physical Properties
Understanding the properties of N-Benzyl-2-chloroacetamide is fundamental to its safe

handling.

Property Value

Molecular Formula C₉H₁₀ClNO[5]

Molecular Weight 183.63 g/mol [5]

Appearance White to pale yellow crystalline powder[2]

Melting Point 93-96 °C[6]

III. Step-by-Step Disposal Protocol
As a chlorinated organic compound, N-Benzyl-2-chloroacetamide must be treated as

halogenated organic waste.[4] It should not be mixed with non-halogenated waste streams.

Experimental Protocol for Disposal:

Waste Segregation: All waste containing N-Benzyl-2-chloroacetamide, including

contaminated items like gloves, absorbent paper, and weighing boats, must be collected in a

designated and clearly labeled hazardous waste container for "Halogenated Organic Waste".

[4]

Container Requirements: The waste container must be leak-proof, sealable, and made of a

compatible material.[4] Ensure the container is kept tightly closed when not in use.[1][3]

Spill Management:

Minor Spills: For small spills, use an inert absorbent material such as vermiculite or sand

to contain the substance.[4] Carefully sweep or vacuum the material and place it into the

designated hazardous waste container.[1] Avoid generating dust during cleanup.[1][2]

Major Spills: In the event of a larger spill, evacuate the area and alert emergency services.

[1]
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Final Disposal: Once the waste container is ready for disposal (typically when it is about 75%

full), it must be sent to an approved and authorized hazardous or special waste collection

point.[1][3][7] Follow all local, state, and federal regulations for hazardous waste disposal.[2]

[3]

Documentation: Complete all necessary waste disposal paperwork, accurately detailing the

contents of the container.[4]

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-Benzyl-2-
chloroacetamide.
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Disposal workflow for N-Benzyl-2-chloroacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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